Cas no 1250577-48-0 (3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 1250577-48-0
• MF: C₉H₁₄BrN₃
• MW: 244.13156080246
• CID: 5056755
• Update Time: 2025-05-24

3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine
• 3-[(4-bromopyrazol-1-yl)methyl]piperidine
• 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine

• Inchi： 1S/C9H14BrN3/c10-9-5-12-13(7-9)6-8-2-1-3-11-4-8/h5,7-8,11H,1-4,6H2
• InChI Key： APQUFACWYVNUFH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8

Additional information on 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine

3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine: A Comprehensive Overview

The compound 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine, identified by the CAS number CAS No. 1250577-48-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

Structurally, this molecule consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 3-position with a (4-bromo-pyrazolyl)methyl group. The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, introduces additional electronic and steric effects to the molecule. The bromine substituent at the 4-position of the pyrazole further enhances the molecule's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The combination of a piperidine ring and a bromopyrazole moiety in this compound provides a versatile platform for exploring novel bioactive molecules.

From a synthetic perspective, the preparation of 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of applications, this compound has been extensively studied for its potential as an intermediate in drug synthesis. Its ability to act as a building block for more complex molecules makes it invaluable in combinatorial chemistry and high-throughput screening campaigns.

Moreover, computational studies using molecular modeling techniques have provided insights into the compound's interactions with biological targets. These studies have revealed that the piperidine ring contributes to hydrogen bonding capabilities, while the bromopyrazole group enhances hydrophobic interactions—a combination that is highly desirable in drug design.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties and potential uses. As research continues to unfold, 3-((4-Bromo-1H-pyrazol-1-yl)methyl)piperidine is poised to play an increasingly important role in both academic and industrial settings.